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Compound of Interest

Compound Name: 83825-42-7

CAS No.: 83825-42-7

Cat. No.: B613306 Get Quote

CAS 83825-42-7, chemically known as Tadalafil, is a potent phosphodiesterase type 5 (PDE5)

inhibitor. While often handled in small quantities in research settings, its disposal requires strict

adherence to protocols designed for High Potency Active Pharmaceutical Ingredients (HPAPIs).

The Critical Causality: Unlike standard organic reagents, the disposal logic for Tadalafil is

driven by its biological persistence and pharmacological potency, not just its chemical reactivity.

Environmental Fate: Tadalafil is classified as "not readily biodegradable" (OECD 302A) and

exhibits "very persistent" (vP) characteristics in aquatic sediment systems.

Ecological Impact: Even trace amounts in wastewater can disrupt endocrine and vascular

systems in aquatic life.

Operational Mandate:Under no circumstances should CAS 83825-42-7 be discharged into

municipal sewage systems (sink disposal).

Pre-Disposal Assessment & Segregation
Before disposal, you must characterize the waste stream. This step prevents dangerous cross-

reactions and ensures regulatory compliance (EPA/RCRA).

Physicochemical Properties Relevant to Disposal
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Property Data Operational Implication

Physical State Crystalline Solid
High dust potential; requires

particulate containment.

Water Solubility Practically Insoluble

Water alone is ineffective for

spill cleanup; requires

surfactants or organic solvents.

Thermal Stability MP: 301–302°C

Requires High-Temperature

Incineration (>1000°C) for

complete destruction.

Reactivity Stable; avoid oxidizers

Do not consolidate in waste

containers with strong

oxidizing agents (e.g., nitric

acid).

Waste Stream Segregation Protocol
Stream A (Pure Solid): Expired API, weighing paper, contaminated gloves.

Stream B (Solutions): HPLC effluent, dissolution media (often contains Acetonitrile or

Methanol).

Stream C (Trace): Empty vials (RCRA "P-listed" empty rules do not formally apply, but

"RCRA Empty" standards should be mimicked for safety).

Detailed Disposal Procedures
Scenario 1: Disposal of Solid Waste (Pure API)

Classification: Non-RCRA Regulated Pharmaceutical Waste (unless mixed with listed

solvents).

Recommended Method: Incineration.

Protocol:
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Containment: Place the solid substance in a sealable High-Density Polyethylene (HDPE)

container. Glass is acceptable but poses a breakage risk during transport.

Labeling: Label clearly as "Non-RCRA Pharmaceutical Waste - Tadalafil - TOXIC." Do not

label simply as "Chemical Waste."

Consolidation: If your facility uses a "Blue Bin" program (pharmaceutical waste), this is the

correct stream.

Destruction: Transfer to a licensed waste vendor for incineration. Landfilling is chemically

safe but environmentally irresponsible due to leaching potential.

Scenario 2: Disposal of Liquid Waste (Solutions)
Classification: Likely RCRA Hazardous due to the solvent (Ignitable D001 or Toxic F-listed).

Protocol:

Solvent Check: Identify the carrier solvent (e.g., DMSO, Methanol, Acetonitrile).

Segregation:

Halogenated Solvents: (e.g., DCM) -> Segregate to Halogenated Waste.

Non-Halogenated: (e.g., Methanol) -> Segregate to Organic Solvents.

Labeling: List Tadalafil as a contaminant on the hazardous waste tag. This alerts the

incinerator operator to the presence of nitrogen-bearing heterocycles, which can generate

NOx if not burned correctly.

Emergency Spill Response (Self-Validating System)
The Logic: Because Tadalafil is a vasodilator, inhalation of dust during cleanup can cause

systemic hypotension (low blood pressure) in the operator. The cleanup protocol must prevent

dust generation.[1][2][3]

Step-by-Step Spill Workflow:
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PPE Escalation:

Respiratory: N95 minimum; P100/HEPA respirator recommended for spills >1g.

Dermal: Double nitrile gloves and Tyvek sleeves.

Containment (The "Wet Method"):

Do not dry sweep. Dry sweeping generates aerosols.

Cover the spill with a paper towel dampened with Ethanol or a Surfactant solution

(soap/water). Tadalafil is hydrophobic; water alone will bead up and spread the powder.

Removal:

Scoop the damp material into a wide-mouth jar.

Wipe the surface 3x with ethanol-soaked pads.

Verification:

Use a UV lamp (if available) to check for fluorescence residuals, or simply verify visually

that no white powder remains.

Decision Logic & Workflow Visualization
The following diagram illustrates the decision matrix for handling CAS 83825-42-7 waste

streams to ensure compliance and safety.
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Figure 1: Operational decision tree for the segregation and disposal of Tadalafil (CAS 83825-
42-7), prioritizing incineration for all streams.

Regulatory Compliance & Documentation
To build a trusted safety system, documentation is as vital as the physical act of disposal.

US EPA Status: Tadalafil is not P-listed or U-listed (unlike Nicotine or Warfarin). However,

under the Management Standards for Hazardous Waste Pharmaceuticals (40 CFR Part 266
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Subpart P), it must be managed as a pharmaceutical waste.

Manifesting:

If pure: "Non-Regulated Pharmaceutical Waste."

If in solvent: Use the solvent's waste code (e.g., D001 for Ignitability).

Sewering Prohibition: The 2019 EPA ban on sewering hazardous pharmaceuticals applies.[4]

Do not flush.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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